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Compound of Interest

Compound Name: EPZ005687

Cat. No.: B560121

For immediate reference, EPZ005687 and its containers must be disposed of as hazardous
waste. Researchers, scientists, and drug development professionals handling EPZ005687 are
advised to adhere to stringent disposal protocols to ensure laboratory safety and environmental
compliance. This guide provides essential, step-by-step instructions for the proper disposal of
this potent and selective EZH2 inhibitor.

Pre-Disposal Handling and Storage

Proper handling and storage are critical first steps in the safe disposal of EPZ005687. Unused
or waste material should be stored in its original, tightly sealed container. If the original
container is not available, use a clearly labeled, chemically resistant container.

Storage Conditions:

e Solid Form: Store at -20°C for up to one year or at -80°C for up to two years for optimal
stability.

 In Solvent: Aliquot and store solutions at -80°C to prevent degradation from repeated freeze-
thaw cycles.

Personal Protective Equipment (PPE)

Before handling EPZ005687 for disposal, all personnel must wear appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.
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Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.

Respiratory Protection: A NIOSH-approved respirator is recommended if handling large
quantities or if there is a risk of aerosolization.

Disposal Procedure for Unused EPZ005687

Unused or expired EPZ005687 is considered chemical waste and must be disposed of
accordingly.

Step-by-Step Disposal:

e Segregation: Do not mix EPZ005687 with other waste streams. Keep it segregated in a
designated, labeled container for chemical waste.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "EPZ005687," and any other identifiers required by your institution's Environmental
Health and Safety (EHS) department.

o Collection: Arrange for collection by a licensed hazardous waste disposal company. Follow
your institution's specific procedures for waste pickup.

Disposal of Contaminated Materials

Any materials that have come into contact with EPZ005687, such as pipette tips, tubes, and
gloves, are considered contaminated and must be disposed of as hazardous waste.

Procedure for Contaminated Waste:

» Collection: Place all contaminated disposable materials into a designated, leak-proof, and
clearly labeled hazardous waste container.
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o Decontamination: Non-disposable items such as glassware should be decontaminated using
a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough wash with soap and
water. The solvent used for decontamination must also be collected and disposed of as

hazardous waste.

» Disposal: The container with contaminated materials should be sealed and disposed of
through your institution's hazardous waste management program.

Chemical and Physical Properties

A summary of key quantitative data for EPZ005687 is provided below for easy reference.

Property Value
Molecular Formula C32H37Ns03
Molecular Weight 539.7 g/mol

Ki for EZH2 24 nM[1][2][31[4]
ICso for PRC2 54 nM[1][4]
Solubility in DMSO > 10 mg/mL
Solubility in DMF ~20 mg/mL

Experimental Protocol: In Vitro EZH2 Inhibition
Assay

The following is a representative protocol for assessing the inhibitory activity of EPZ005687 on
EZH2, a key experiment cited in its characterization.[4]

Materials:
e Recombinant PRC2 complex
e S-Adenosyl-L-[3H-methyl]-methionine ([3H]-SAM)

o Histone H3 peptide (substrate)
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Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 5 mM MgClz, 4 mM DTT)

EPZ005687 stock solution (in DMSO)

Scintillation fluid

Microplate scintillation counter

Procedure:

Prepare a serial dilution of EPZ005687 in DMSO.

e In a 96-well plate, add the assay buffer.

e Add the diluted EPZ005687 or DMSO (for control wells).

e Add the PRC2 enzyme and incubate for a pre-determined time at room temperature.

« Initiate the reaction by adding the Histone H3 peptide and [3H]-SAM.

 Incubate the reaction mixture at 30°C for 1 hour.

o Stop the reaction by adding an equal volume of 10% trichloroacetic acid (TCA).

o Transfer the reaction mixture to a filter plate and wash to remove unincorporated [3H]-SAM.

¢ Add scintillation fluid to each well and measure the radioactivity using a microplate
scintillation counter.

o Calculate the percentage of inhibition for each concentration of EPZ005687 relative to the
control.

Signaling Pathway and Disposal Workflow

The following diagrams illustrate the mechanism of action of EPZ005687 and the logical
workflow for its proper disposal.
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Caption: Mechanism of EZH2 inhibition by EPZ005687.
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Caption: Logical workflow for the disposal of EPZ005687.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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